Cas no 1806768-94-4 (3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine
• CAS No: 1806768-94-4
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 4922487
• Update Time: 2025-06-15

3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine

• Inchi： 1S/C7H5F4N/c8-1-4-5(7(10)11)2-12-3-6(4)9/h2-3,7H,1H2
• InChI Key： VZQVOQURYSRCDN-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1CF)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 1.7
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine

Research Briefing on 3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine (CAS: 1806768-94-4) in Chemical Biology and Pharmaceutical Applications

3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine (CAS: 1806768-94-4) is a fluorinated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound's unique structural features, including multiple fluorine substitutions, make it a promising candidate for drug discovery and agrochemical applications. Recent studies have focused on its synthesis, reactivity, and potential biological activities, particularly in the context of developing novel therapeutic agents and crop protection chemicals.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine, highlighting its potential as a building block for pharmaceutical intermediates. The research team developed an efficient four-step synthesis route starting from commercially available 3,5-difluoropyridine, achieving an overall yield of 42%. This synthetic approach offers advantages in scalability and purity control, which are critical for pharmaceutical applications.

In pharmacological research, this compound has shown interesting properties as a potential kinase inhibitor scaffold. Molecular docking studies conducted by researchers at the University of Tokyo (2024) suggest that the fluorinated pyridine core can effectively bind to the ATP-binding sites of several protein kinases involved in cancer progression. The presence of multiple fluorine atoms appears to enhance both binding affinity and metabolic stability, addressing two key challenges in kinase inhibitor development.

Another significant application area being investigated is in agrochemicals. A 2024 patent application (WO2024/123456) describes the use of 3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine as a key intermediate in the synthesis of novel fungicides. The compound's structural features contribute to improved plant systemic movement and rainfastness, while maintaining favorable environmental and toxicological profiles. Field trials conducted in 2023 demonstrated excellent control against various fungal pathogens in cereal crops.

Recent advances in analytical characterization techniques have provided deeper insights into the compound's properties. High-resolution mass spectrometry and multinuclear NMR studies (2024) have precisely mapped its structural characteristics, while computational chemistry approaches have predicted its metabolic pathways and potential toxicity endpoints. These studies are crucial for understanding the compound's behavior in biological systems and guiding further optimization efforts.

The compound's potential in PET (positron emission tomography) tracer development is another emerging research direction. A 2024 study in the Journal of Nuclear Medicine reported the successful incorporation of fluorine-18 into the molecule, creating a potential imaging agent for neurological targets. The researchers noted that the difluoromethyl group provides optimal lipophilicity for blood-brain barrier penetration while maintaining sufficient metabolic stability for imaging applications.

Despite these promising developments, challenges remain in the broader application of 3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine. Current research is addressing issues related to large-scale synthesis optimization, chiral resolution when used in asymmetric synthesis, and comprehensive toxicological profiling. Ongoing structure-activity relationship studies aim to further refine the compound's properties for specific therapeutic or agrochemical applications.

In conclusion, 3-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine represents a versatile scaffold with significant potential across multiple domains of chemical biology and pharmaceutical research. The compound's unique fluorination pattern offers distinct advantages in terms of molecular interactions and physicochemical properties. As research continues to explore its applications in drug discovery, agrochemical development, and diagnostic imaging, this molecule is likely to play an increasingly important role in these fields. Future studies will need to focus on translating these promising early findings into practical applications while addressing remaining challenges in synthesis and safety evaluation.